molecular formula C14H12FNO4S B6056520 3-[(benzylamino)sulfonyl]-4-fluorobenzoic acid

3-[(benzylamino)sulfonyl]-4-fluorobenzoic acid

Cat. No. B6056520
M. Wt: 309.31 g/mol
InChI Key: HPCZHVVNYKEXQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(benzylamino)sulfonyl]-4-fluorobenzoic acid is a chemical compound that has gained significant attention in the scientific research community for its potential applications in the field of medicine. This compound is also known as Bz-423, and it has been studied extensively for its ability to modulate the immune system, reduce inflammation, and potentially treat autoimmune diseases. In

Mechanism of Action

The mechanism of action of Bz-423 involves its ability to modulate the immune system and reduce inflammation. Bz-423 binds to a protein called heat shock protein 90 (Hsp90), which is involved in the activation of T cells and the production of pro-inflammatory cytokines. By binding to Hsp90, Bz-423 inhibits its activity and reduces the activation of T cells and the production of pro-inflammatory cytokines. This leads to a reduction in inflammation and a modulation of the immune system.
Biochemical and Physiological Effects:
Bz-423 has been shown to have several biochemical and physiological effects. In animal models of autoimmune diseases, Bz-423 has been shown to reduce inflammation and improve clinical symptoms. Bz-423 has also been shown to reduce the activation of T cells and the production of pro-inflammatory cytokines in vitro. In addition, Bz-423 has been shown to reduce the severity of experimental autoimmune encephalomyelitis (EAE), a mouse model of multiple sclerosis.

Advantages and Limitations for Lab Experiments

Bz-423 has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it an ideal tool for studying the immune system and inflammation. Bz-423 is also stable and has a long shelf life, making it easy to store and use in experiments. However, Bz-423 has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in some labs. In addition, Bz-423 has not been extensively studied in humans, which may limit its potential for clinical applications.

Future Directions

There are several future directions for research on Bz-423. One area of research is the potential use of Bz-423 in the treatment of autoimmune diseases. Further studies are needed to determine the efficacy and safety of Bz-423 in humans. Another area of research is the potential use of Bz-423 in the treatment of cancer. Bz-423 has been shown to have anti-tumor effects in animal models, and further studies are needed to determine its potential for clinical applications. Finally, future research could focus on the development of new compounds based on the structure of Bz-423, with the goal of improving its efficacy and reducing its cost.

Synthesis Methods

The synthesis of Bz-423 involves several steps, starting with the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. The resulting compound is then reacted with benzylamine to form 4-fluoro-N-(phenylmethyl)benzamide. This intermediate compound is then reacted with sodium sulfite and sodium nitrite to form the final product, 3-[(benzylamino)sulfonyl]-4-fluorobenzoic acid. The synthesis method has been optimized to yield high purity and high yield of Bz-423.

Scientific Research Applications

Bz-423 has been extensively studied for its potential applications in the field of medicine. One of the most promising applications is in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Bz-423 has been shown to modulate the immune system by inhibiting the activation of T cells and reducing the production of pro-inflammatory cytokines. In addition, Bz-423 has been shown to reduce inflammation in animal models of autoimmune diseases, suggesting that it may have therapeutic potential.

properties

IUPAC Name

3-(benzylsulfamoyl)-4-fluorobenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12FNO4S/c15-12-7-6-11(14(17)18)8-13(12)21(19,20)16-9-10-4-2-1-3-5-10/h1-8,16H,9H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPCZHVVNYKEXQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12FNO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

309.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Benzylsulfamoyl)-4-fluorobenzoic acid

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